1-Benzhydryl-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-benzhydryl-3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C25H25N3O3/c1-31-22-14-8-13-21(16-22)28-17-20(15-23(28)29)26-25(30)27-24(18-9-4-2-5-10-18)19-11-6-3-7-12-19/h2-14,16,20,24H,15,17H2,1H3,(H2,26,27,30)
• InChI Key: UAKHJNWCKVWTIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol

Description

1-Benzhydryl-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea, also known as BU224, is a selective antagonist of the orexin-2 receptor. Orexins are neuropeptides that regulate arousal, wakefulness, and appetite. BU224 has shown potential in the treatment of sleep disorders, addiction, and obesity.

Scientific Research Applications

ROCK Inhibitors

1-Benzhydryl-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea belongs to a class of compounds with potential as Rho-associated protein kinase (ROCK) inhibitors. These inhibitors have been identified as potent agents in various biochemical pathways, particularly in the context of human lung cancer cells, where they suppress the phosphorylation levels of the ROCK substrate MYPT-1 (Pireddu et al., 2012).

Anticancer Investigations

Urea derivatives, including those structurally related to 1-Benzhydryl-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea, have shown promise in anticancer investigations. They have been synthesized and tested for enzyme inhibition, with observed effects on prostate cancer cell lines. Some of these compounds have demonstrated significant in vitro anticancer activity (Mustafa et al., 2014).

Hydrogen Bonding Studies

The study of hydrogen bonding within complexes of urea derivatives has revealed insights into their chemical behavior. This includes the investigation of the substituent effect on complexation, which is crucial for understanding the interaction dynamics of these compounds (Ośmiałowski et al., 2013).

PI3 Kinase Inhibition

1-Benzhydryl-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea is structurally related to compounds that have been studied as inhibitors of the PI3 kinase, an enzyme important in various cellular processes. The synthesis and stereochemical determination of these inhibitors have been explored, highlighting their potential therapeutic applications (Chen et al., 2010).

Acetylcholinesterase Inhibition

Compounds in the same family as 1-Benzhydryl-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea have been synthesized and assessed for their potential as antiacetylcholinesterase agents. This research provides insights into the development of new drugs for conditions like Alzheimer's disease (Vidaluc et al., 1995).